![molecular formula C13H15ClN2O4S B1402124 Methyl 6-acetyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate CAS No. 1365961-89-2](/img/structure/B1402124.png)
Methyl 6-acetyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
Overview
Description
“Methyl 6-acetyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate” is a chemical compound that can be used for pharmaceutical testing . It is a high-quality reference standard for accurate results .
Synthesis Analysis
The synthesis of this compound could potentially involve cyanoacetohydrazides as precursors in reactions leading to the construction of heterocycles . Cyanoacetohydrazides are versatile and convenient intermediates for the synthesis of a wide variety of heterocyclic compounds . They can act as both an N- and C-nucleophile . Upon treatment with various reactants, attack can take place at multiple sites . Reactions of cyanoacetic acid hydrazide with numerous reactants (nucleophiles and electrophiles) are used in the synthesis of a variety of polyfunctional heterocyclic compounds .Chemical Reactions Analysis
The chemical reactions involving this compound could potentially include cyclocondensation and cyclization . The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions . The chemistry of the carbon–nitrogen double bond of hydrazone is becoming the backbone of condensation reactions in benzo-fused N-heterocycles .Scientific Research Applications
Synthesis of Novel Heterocycles
The compound has been utilized in the synthesis of various novel heterocyclic compounds. For example, Bakhite et al. (2005) demonstrated the preparation of 3-amino-4-aryl-5-ethoxycarbonyl-6-methylthieno[2,3-b]pyridine-2-carboxamides, which are key intermediates for synthesizing tetrahydropyridothienopyrimidine derivatives. These derivatives have potential applications in medicinal chemistry and drug discovery (Bakhite, Al‐Sehemi, & Yamada, 2005).
Precursor to Thieno[2,3‐d]pyrimidine Derivatives
Santilli, Kim, and Wanser (1971) described a novel method for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carb-oxylic acids, showcasing the compound's role as a precursor in synthetic organic chemistry (Santilli, Kim, & Wanser, 1971).
Development of Pyridine-Based Heterocycles
El-Kashef et al. (2010) used this compound as a starting material for creating pyridine-based heterocycles, indicating its versatility in the synthesis of complex organic structures (El-Kashef, Farghaly, Al-Hazmi, Terme, & Vanelle, 2010).
Antimicrobial and Insecticidal Applications
Several studies have explored the antimicrobial and insecticidal potentials of derivatives synthesized from this compound. For instance, Abdel-rahman, Bakhite, and Al-Taifi (2002) investigated the antimicrobial activities of newly synthesized pyridothienopyrimidines and pyridothienotriazines (Abdel-rahman, Bakhite, & Al-Taifi, 2002). Additionally, Bakhite et al. (2014) studied the insecticidal activity of pyridine derivatives against cowpea aphids (Bakhite, Abd-Ella, El-Sayed, & Abdel-Raheem, 2014).
Future Directions
The future directions for this compound could potentially involve its use in the synthesis of a variety of polyfunctional heterocyclic compounds of biological interest . The diverse biological activities reported for many derivatives of cyanoacetamide have drawn the attention of biochemists , suggesting potential future research directions in this area.
Mechanism of Action
Target of Action
The primary targets of Methyl 6-acetyl-2-[(chloroacetyl)amino]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate are currently unknown . This compound is a research chemical and more studies are needed to identify its specific targets and their roles .
Mode of Action
It is known that the compound contains an acetyl group, which could potentially interact with various enzymes and receptors in the body .
Pharmacokinetics
Its bioavailability, half-life, and other pharmacokinetic parameters remain to be determined .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown .
Action Environment
Factors such as temperature, pH, and the presence of other molecules could potentially affect the compound’s activity .
properties
IUPAC Name |
methyl 6-acetyl-2-[(2-chloroacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15ClN2O4S/c1-7(17)16-4-3-8-9(6-16)21-12(15-10(18)5-14)11(8)13(19)20-2/h3-6H2,1-2H3,(H,15,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQWXYSVYVDFJBA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15ClN2O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601108691 |
Source
|
| Record name | Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-2-[(2-chloroacetyl)amino]-4,5,6,7-tetrahydro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601108691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
330.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1365961-89-2 |
Source
|
| Record name | Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-2-[(2-chloroacetyl)amino]-4,5,6,7-tetrahydro-, methyl ester | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1365961-89-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Thieno[2,3-c]pyridine-3-carboxylic acid, 6-acetyl-2-[(2-chloroacetyl)amino]-4,5,6,7-tetrahydro-, methyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601108691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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